Cas no 21579-38-4 (5-amino-4-Pyridazinecarboxylic acid ethyl ester)

• Product Name: 5-amino-4-Pyridazinecarboxylic acid ethyl ester
• CAS No: 21579-38-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1109080
• PubChem ID: 12352298
• Update Time: 2025-06-10

5-amino-4-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-Pyridazinecarboxylic acid ethyl ester
• ZB0655
• 21579-38-4
• DB-091532
• EN300-2910904
• ethyl 5-aminopyridazine-4-carboxylate
• OYUMPAOQMTYFSX-UHFFFAOYSA-N
• 5-Aminopyridazine-4-carboxylic acid ethyl ester
• SCHEMBL4154910

• Inchi： 1S/C7H9N3O2/c1-2-12-7(11)5-3-9-10-4-6(5)8/h3-4H,2H2,1H3,(H2,8,9)
• InChI Key： OYUMPAOQMTYFSX-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=NC=C1N)=O)CC

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.1

Additional information on 5-amino-4-Pyridazinecarboxylic acid ethyl ester

5-Amino-4-Pyridazinecarboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 21579-38-4, commonly referred to as 5-amino-4-pyridazinecarboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the pyridazine family, a class of heterocyclic aromatic compounds with two nitrogen atoms in the six-membered ring structure. The presence of an amino group at position 5 and an ethyl ester group at position 4 makes this compound unique and versatile in its applications.

Recent studies have highlighted the potential of 5-amino-4-pyridazinecarboxylic acid ethyl ester in drug development, particularly in the design of anti-inflammatory and anticancer agents. Researchers have explored its ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic interventions. Moreover, its structural flexibility allows for further modifications, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of 5-amino-4-pyridazinecarboxylic acid ethyl ester involves a multi-step process that typically begins with the preparation of pyridazine derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only improve the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, 5-amino-4-pyridazinecarboxylic acid ethyl ester has shown potential in materials science as well. Its ability to form coordination complexes with metal ions has been exploited in the development of novel materials for electronic devices. For instance, researchers have reported its use in creating organic-inorganic hybrid materials with tailored electronic properties, which could find applications in sensors and optoelectronic devices.

Another area where this compound has garnered attention is in agricultural chemistry. Studies have demonstrated its effectiveness as a plant growth regulator, capable of enhancing crop yield under stress conditions such as drought or salinity. This property is particularly valuable in light of the growing demand for sustainable agricultural practices to address global food security challenges.

Looking ahead, ongoing research is focused on unraveling the molecular mechanisms underlying the biological activities of 5-amino-4-pyridazinecarboxylic acid ethyl ester. Advanced computational methods, including molecular docking and quantum mechanics simulations, are being utilized to predict its binding affinities to various protein targets. These insights are expected to pave the way for rational drug design and personalized medicine approaches.

In conclusion, 5-amino-4-pyridazinecarboxylic acid ethyl ester (CAS No. 21579-38-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in pharmacology, materials science, and agriculture.